Cas no 3761-11-3 (Benzene,1,3-bis(2,4-dinitrophenoxy)-)

Benzene,1,3-bis(2,4-dinitrophenoxy)- structure
3761-11-3 structure
Product Name:Benzene,1,3-bis(2,4-dinitrophenoxy)-
CAS No:3761-11-3
MF:C18H10N4O10
MW:442.29280424118
CID:320981
PubChem ID:346116
Update Time:2025-04-19

Benzene,1,3-bis(2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-bis(2,4-dinitrophenoxy)-
    • 1,3-bis-(2,4-dinitro-phenoxy)-benzene; Resorcin-bis-(2.4-dinitro-phenyl)-aether; Bis-O-(2.4-dinitro-phenyl)-resorcin; Benzene, m-bis(2,4-dinitro-phenoxy)-; Bis-1,3-(2,4-dinitrophenoxy)benzol; AC1L849E; 1,3-Bis-(2,4-dinitro-phenoxy)-benzol; Bis-1,3-(2,4-dinitrophenoxy)-benzol; NSC404165;
    • NSC-404165
    • NSC404165
    • 1-[3-(2,4-dinitrophenoxy)phenoxy]-2,4-dinitro-benzene
    • 3761-11-3
    • DTXSID70323511
    • 1-[3-(2,4-dinitrophenoxy)phenoxy]-2,4-dinitrobenzene
    • Benzene, m-bis(2,4-dinitro-phenoxy)-
    • Inchi: 1S/C18H10N4O10/c23-19(24)11-4-6-17(15(8-11)21(27)28)31-13-2-1-3-14(10-13)32-18-7-5-12(20(25)26)9-16(18)22(29)30/h1-10H
    • InChI Key: SWTQBRKNHRBDLM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 442.0397
  • Monoisotopic Mass: 442.03969253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 202Ų

Experimental Properties

  • PSA: 191.02
  • LogP: 6.99680

Benzene,1,3-bis(2,4-dinitrophenoxy)- Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD